Cas no 85080-95-1 (1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone)

1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone structure
85080-95-1 structure
Product Name:1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone
CAS No:85080-95-1
MF:C9H12O6
MW:216.187983512878
CID:887595
Update Time:2023-08-03

1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone Chemical and Physical Properties

Names and Identifiers

    • 1,2-o-isopropylidene-betad-idofuranurono-6,3-lactone
    • 1,2-O-Isopropylidene-beta-l-idofuranurono-6,3-lactone
    • 1-O,2-O-(1-Methylethylidene)-beta-D-idofuranuronic acid 6,3-lactone
    • 1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone
    • Inchi: 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m0/s1
    • InChI Key: BDBGJSXZKMTMGP-XDUWNTRXSA-N
    • SMILES: O1[C@@H]2[C@H]([C@H]3[C@@H]1[C@@H](C(=O)O3)O)OC(C)(C)O2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Topological Polar Surface Area: 74.2
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司